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Compound of Interest

Compound Name: OSU-53

Cat. No.: B609785

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the safe handling, storage, and disposal of
OSU-53, a novel, orally active AMP-activated protein kinase (AMPK) activator and direct
mammalian target of rapamycin (mTOR) inhibitor. Developed at The Ohio State University,
OSU-53 is a valuable tool in cancer research, particularly in studies involving neoplasms.

Adherence to these guidelines is critical to ensure personnel safety and maintain experimental
integrity.

Chemical and Physical Properties

OSU-53 is a complex organic molecule with the following properties:
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Property Value

N-{4-[3-(1-Methyl-cyclohexylmethyl)-2,4-dioxo-
IUPAC Name thiazolidin-5-ylidenemethyl]-phenyl}-4-nitro-3-

trifluoromethyl-benzenesulfonamide[1]

Molecular Formula C25H24F3N306S2[1][2]

Molecular Weight 583.60 g/mol [1][2]

CAS Number 1290069-19-0[1][2]

Appearance Solid (assumed)

Solubility Soluble in DMSO (for in vitro studies)

Personal Protective Equipment (PPE)

As a standard practice for handling all chemical compounds in a laboratory setting, appropriate
Personal Protective Equipment (PPE) must be worn at all times. While a specific Safety Data
Sheet (SDS) for OSU-53 is not publicly available, the following general guidelines from The
Ohio State University's Department of Chemistry and Biochemistry should be followed.[3][4]
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PPE Category Requirement Rationale

ANSI Z87.1 compliant safety

glasses or chemical splash Protects eyes from accidental
Eye Protection goggles. A face shield should splashes or aerosolized
be worn if there is a potential particles of the compound.

for splashes.[5]

Chemical-resistant gloves
(e.g., nitrile). Disposable
) gloves should be discarded Prevents skin contact with the
Hand Protection ) )
immediately after use and compound.
never be worn outside of the

laboratory.[6]

A lab coat that covers the
wearer to near the knees must
be worn and buttoned. For
] handling powders outside of a Protects skin and clothing from
Body Protection N o
fume hood, additional contamination.
protection such as disposable

sleeves may be necessary.[3]

[6]

Work should be conducted in a
) ) certified chemical fume hood to  Minimizes the risk of
Respiratory Protection o ] )
avoid inhalation of any dust or respiratory exposure.

aerosols.

Operational Plan: Handling and Storage

Handling:

o Engineering Controls: All work with OSU-53, especially handling of the solid compound,
should be performed in a certified chemical fume hood to minimize inhalation exposure.[7]

o Personal Hygiene: Avoid direct contact with the compound. Do not eat, drink, or smoke in the
laboratory. Wash hands thoroughly after handling.
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o Spill Procedures: In the event of a spill, isolate the area. For small spills of solid material,
carefully sweep up the material, avoiding dust generation, and place it in a sealed container
for disposal. For liquid spills, absorb with an inert material and place in a sealed container for
disposal. The spill area should then be decontaminated.

Storage:

For optimal stability, OSU-53 should be stored under the following conditions:

. Short-Term (days to Long-Term (months to
Condition
weeks) years)
Temperature 0-4°C[1] -20 °C[1]
Environment Dry and dark location[1] Dry and dark location[1]

OSU-53 is shipped under ambient temperature as a non-hazardous chemical and is stable for
several weeks during ordinary shipping.[1]

Disposal Plan

As a research chemical, OSU-53 and any contaminated materials must be disposed of as
chemical waste in accordance with institutional and local regulations. The Ohio State University
Environmental Health and Safety provides the following general guidelines for chemical waste
disposal, which should be applied to OSU-53.[8][9][10]

» Waste Identification: All waste containing OSU-53 must be clearly labeled with its contents.

» Containerization: Use a compatible, sealed, and properly labeled waste container. Do not
mix with incompatible waste streams.

» Collection: Contact your institution's Environmental Health and Safety (EHS) office to
arrange for pickup of chemical waste.[10] Do not dispose of OSU-53 down the drain or in
regular trash.[9][11]

Experimental Protocols
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OSU-53 has been utilized in various preclinical studies to investigate its therapeutic potential.
Below are summarized methodologies from key experiments.

In Vitro Cell Viability Assay:
e Cancer cell lines (e.g., MDA-MB-231, MDA-MB-468) are seeded in 96-well plates.

o Cells are treated with varying concentrations of OSU-53 (or a vehicle control, such as
DMSO) for specified time periods (e.g., 24, 48, 72 hours).

o Cell viability is assessed using a standard method, such as the MTT assay.

e The half-maximal inhibitory concentration (IC50) is calculated to determine the potency of
the compound.

Western Blot Analysis for Protein Phosphorylation:

e Cells are treated with OSU-53 for a specified time.

e Cells are lysed, and protein concentrations are determined.

o Equal amounts of protein are separated by SDS-PAGE and transferred to a membrane.

 Membranes are incubated with primary antibodies specific for phosphorylated and total
forms of target proteins (e.g., AMPK, mTOR).

» Following incubation with secondary antibodies, protein bands are visualized using an
appropriate detection system.

Signaling Pathway of OSU-53

The primary mechanism of action of OSU-53 is the activation of AMP-activated protein kinase
(AMPK) and the direct inhibition of the mammalian target of rapamycin (mTOR). This dual
activity disrupts cellular energy homeostasis and inhibits signaling pathways crucial for cancer
cell growth and proliferation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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